Cas no 1352709-55-7 ((R)-Methyl morpholine-2-carboxylate hydrochloride)

• Product Name: (R)-Methyl morpholine-2-carboxylate hydrochloride
• CAS No: 1352709-55-7
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD21606371
• CID: 1090542
• PubChem ID: 53338718
• Update Time: 2025-06-11

(R)-Methyl morpholine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl morpholine-2-carboxylate hydrochloride
• methyl (2R)-morpholine-2-carboxylate,hydrochloride
• Methyl (R)-morpholine-2-carboxylate hydrochloride
• (R)-Methyl morpholine-2-carboxylate HCl
• FC0124
• BH2020
• OR308171
• Methyl (R)-morpholine-2-carboxylate HCl
• ST1050328
• AX8273214
• Methyl (2R)-morpholine-2-carboxylate hydrochloride
• MFCD21606371
• CS-0103649
• methyl (2R)-morpholine-2-carboxylate;hydrochloride
• (R)-methylmorpholine-2-carboxylatehydrochloride
• AKOS022186044
• A904046
• 1352709-55-7
• SCHEMBL18399037
• BS-15345

• MDL： MFCD21606371
• Inchi： 1S/C6H11NO3.ClH/c1-9-6(8)5-4-7-2-3-10-5;/h5,7H,2-4H2,1H3;1H/t5-;/m1./s1
• InChI Key： DYMNXWIUMADROW-NUBCRITNSA-N
• SMILES： Cl.O1CCNC[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 181.051
• Monoisotopic Mass: 181.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

(R)-Methyl morpholine-2-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on (R)-Methyl morpholine-2-carboxylate hydrochloride

Introduction to (R)-Methyl morpholine-2-carboxylate hydrochloride and CAS No. 1352709-55-7

Compound with the CAS number 1352709-55-7 is a significant molecule in the field of pharmaceutical chemistry, particularly known for its role as an intermediate in the synthesis of various bioactive compounds. The product name, (R)-Methyl morpholine-2-carboxylate hydrochloride, highlights its structural and stereochemical characteristics, which are crucial for its applications in medicinal chemistry and drug development.

The compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse pharmacological properties. Morpholine derivatives have been extensively studied due to their potential in modulating various biological pathways, making them valuable candidates for therapeutic applications. The specific stereochemistry indicated by the (R) configuration plays a pivotal role in determining the biological activity and efficacy of the compound.

In recent years, there has been a growing interest in chiral auxiliaries and catalysts that facilitate the asymmetric synthesis of enantiomerically pure compounds. (R)-Methyl morpholine-2-carboxylate hydrochloride has emerged as a promising candidate in this context. Its ability to serve as a building block for more complex molecules has been leveraged in the development of novel drugs targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in many physiological processes, and their inhibition is often a key strategy in drug design. Research has demonstrated that derivatives of methyl morpholine-2-carboxylate can be effectively incorporated into peptidomimetics, enhancing their binding affinity and selectivity towards target proteases. This has opened up new avenues for the development of treatments for conditions such as cancer, HIV/AIDS, and autoimmune diseases.

The hydrochloride salt form of (R)-Methyl morpholine-2-carboxylate enhances its solubility and stability, making it more suitable for pharmaceutical formulations. This improved solubility is particularly advantageous for oral and parenteral administration, where bioavailability is a critical factor. The stability under various storage conditions also ensures that the compound remains effective over time, reducing waste and improving cost-efficiency in drug production.

Advances in computational chemistry have further facilitated the optimization of (R)-Methyl morpholine-2-carboxylate hydrochloride derivatives. Molecular modeling techniques have been employed to predict binding interactions with biological targets, allowing for rational design of more potent and selective drug candidates. These computational approaches have complemented traditional experimental methods, leading to faster and more efficient drug discovery processes.

The synthesis of (R)-Methyl morpholine-2-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Recent innovations in asymmetric synthesis methodologies have improved the efficiency of these processes, making it more feasible to produce large quantities of the compound for industrial applications. These advancements have also reduced environmental impact by minimizing waste generation and energy consumption.

In conclusion, (R)-Methyl morpholine-2-carboxylate hydrochloride is a versatile and important compound in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it a valuable intermediate in the synthesis of bioactive molecules with significant therapeutic potential. The ongoing research into its applications continues to expand our understanding of its capabilities and opens up new possibilities for drug development across multiple therapeutic areas.